Cas no 1782696-38-1 (2-Formylbenzo[d]oxazole-5-carboxamide)

• Product Name: 2-Formylbenzo[d]oxazole-5-carboxamide
• CAS No: 1782696-38-1
• MF: C₉H₆N₂O₃
• MW: 190.15554189682
• CID: 4819686
• Update Time: 2025-11-01

2-Formylbenzo[d]oxazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-Formylbenzo[d]oxazole-5-carboxamide

• Inchi： 1S/C9H6N2O3/c10-9(13)5-1-2-7-6(3-5)11-8(4-12)14-7/h1-4H,(H2,10,13)
• InChI Key： AULRGUIISSPYRL-UHFFFAOYSA-N
• SMILES： O1C(C=O)=NC2C=C(C(N)=O)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 256
• XLogP3: 0.9
• Topological Polar Surface Area: 86.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Formylbenzo[d]oxazole-5-carboxamide

Recent Advances in the Study of 2-Formylbenzo[d]oxazole-5-carboxamide (CAS: 1782696-38-1): A Promising Scaffold in Medicinal Chemistry

2-Formylbenzo[d]oxazole-5-carboxamide (CAS: 1782696-38-1) has recently emerged as a key scaffold in medicinal chemistry due to its versatile pharmacological properties. This heterocyclic compound, featuring both an aldehyde and a carboxamide functional group, has been the focus of several studies aimed at exploring its potential in drug discovery and development. Recent research highlights its role as a building block for the synthesis of novel bioactive molecules, particularly in the areas of oncology, anti-inflammatory, and antimicrobial therapies.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficacy of 2-Formylbenzo[d]oxazole-5-carboxamide derivatives as inhibitors of protein kinases involved in cancer cell proliferation. The researchers utilized structure-activity relationship (SAR) analysis to optimize the scaffold, resulting in compounds with nanomolar inhibitory activity against specific kinase targets. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability, making it a promising candidate for further preclinical development.

In another significant development, a team from the University of Cambridge reported the use of 2-Formylbenzo[d]oxazole-5-carboxamide as a precursor for the synthesis of fluorescent probes. These probes were designed to detect reactive oxygen species (ROS) in live cells, providing a valuable tool for studying oxidative stress-related diseases. The study, published in ACS Chemical Biology (2024), emphasized the compound's unique photophysical properties, which enable high sensitivity and selectivity in biological imaging applications.

Further investigations into the antimicrobial potential of 2-Formylbenzo[d]oxazole-5-carboxamide derivatives have also yielded promising results. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis and evaluation of a series of analogs with potent activity against drug-resistant bacterial strains. The researchers identified key structural modifications that enhance the compounds' binding affinity to bacterial enzymes, offering a potential pathway for the development of new antibiotics.

In conclusion, 2-Formylbenzo[d]oxazole-5-carboxamide (CAS: 1782696-38-1) represents a highly versatile scaffold with broad applications in medicinal chemistry. Its unique structural features and pharmacological properties make it a valuable tool for drug discovery, imaging, and therapeutic development. Ongoing research continues to uncover new opportunities for this compound, reinforcing its importance in the field of chemical biology and pharmaceutical sciences.